2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol
• IUPAC Name: 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C12H18N2O2S/c1-7-2-3-8-9(6-7)17-11(13)10(8)12(16)14-4-5-15/h7,15H,2-6,13H2,1H3,(H,14,16)
• InChI Key: JFUKDNVIGXAARO-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NCCO)N

Description

2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BHET, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BHET is a benzothiophene derivative that has been synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction and the Ugi four-component reaction.

Mechanism of Action

The mechanism of action of 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to act on various molecular targets, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to inhibit the activity of these pathways, leading to the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation.
Biochemical and Physiological Effects:
2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of inflammation, and the protection of neurons from oxidative stress. 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential therapeutic applications. However, 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide also has limitations, including its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its therapeutic potential in various diseases. Additionally, the development of 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide derivatives with improved solubility and pharmacokinetic properties may enhance its therapeutic potential.

Synthesis Methods

2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura cross-coupling reaction and the Ugi four-component reaction. The Pd-catalyzed Suzuki-Miyaura cross-coupling reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst. The Ugi four-component reaction involves the condensation of an amine, an isocyanide, an aldehyde, and a carboxylic acid to form a peptidomimetic compound.

Scientific Research Applications

2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has shown potential therapeutic applications in various scientific research areas, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, 2-amino-N-(2-hydroxyethyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.